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Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of Dimethyl 5-
nitroisophthalate, a key intermediate in the preparation of various pharmaceuticals, including
non-ionic X-ray contrast media such as lopamidol and lohexol.[1] The synthesis is achieved
through the Fischer esterification of 5-nitroisophthalic acid with methanol, catalyzed by
concentrated sulfuric acid. This method is highlighted for its high yield and the purity of the
resulting product. This application note includes a step-by-step experimental protocol, a
summary of quantitative data, characterization methods, and essential safety precautions.

Introduction

Dimethyl 5-nitroisophthalate (CAS No. 13290-96-5) is a pivotal building block in organic
synthesis. Its molecular structure, featuring a nitro group and two methyl ester functionalities on
an aromatic ring, makes it a versatile precursor for further chemical modifications. The primary
route to its synthesis is the esterification of 5-nitroisophthalic acid, a process that requires
careful control of reaction conditions to ensure high yield and purity.[2] This protocol details a
reliable method for this synthesis, suitable for laboratory-scale production.

Data Presentation

Table 1. Summary of Quantitative Data for Synthesis Protocols
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Parameter

Method 1

Method 2

Starting Material

5-nitroisophthalic acid

5-nitroisophthalic acid

Reagents

Methanol, Concentrated
Sulfuric Acid

Methanol, Concentrated
Sulfuric Acid

Scale

5.0 g of 5-nitroisophthalic acid

100.6 mg (0.5 mmol) of 5-

nitroisophthalic acid

Solvent & Volume

33.3 mL of Methanol

5 mL of hot Methanol

1.0 mL of Concentrated

1 drop of Concentrated

Catalyst & Volume ) ) ) )
Sulfuric Acid Sulfuric Acid

Reaction Time ~ 3 hours 4 hours

Reaction Temperature Reflux Reflux

Crystallization, Filtration,

Filtration, Washing with water,

Purification ] ] Recrystallization from 95%
Washing with water
Ethanol
Yield 98% 85.2%
Reference [2] [1][3]

Experimental Protocol

This protocol is based on a well-established and high-yield procedure.[2]

Materials:

Dichloromethane (CHzCl2)

Deionized water

5-nitroisophthalic acid (CsHsNOe)
Methanol (CHsOH), anhydrous

Concentrated sulfuric acid (H2SOa)
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e Nitrogen gas (N2)

Equipment:

e 100 mL three-necked round-bottomed flask

» Condenser

 Electric stirrer and stir bar

e Thermometer or temperature probe

e Heating mantle

o Apparatus for filtration (e.g., Buchner funnel and flask)
e Thin Layer Chromatography (TLC) plates (silica gel) and chamber
e Drying oven or vacuum desiccator

Procedure:

e Reaction Setup: In a 100 mL three-necked round-bottomed flask equipped with a condenser,
electric stirrer, and thermometer, add 5.0 g of 5-nitroisophthalic acid and 33.3 mL of
methanol.

o Dissolution: Stir the mixture at room temperature under a nitrogen atmosphere. The solid
should completely dissolve in approximately 3 minutes, resulting in a clear, colorless
solution.[2]

o Catalyst Addition: Slowly and carefully add 1.0 mL of concentrated sulfuric acid to the
solution.

¢ Reaction: Heat the mixture to reflux and maintain this temperature for approximately 3 hours.
A white solid is expected to precipitate during this time.[2]

e Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) using a mobile phase of dichloromethane:methanol (10:1 v/v).[2]
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o Work-up and Purification:

o

After the reaction is complete, cool the flask to room temperature to allow for
crystallization.

o

Collect the precipitated solid by filtration.

Wash the filter cake with a small amount of deionized water.

[¢]

o

Dry the collected solid to obtain Dimethyl 5-nitroisophthalate.[2]
Characterization

The final product should be a white to off-white solid.

e Melting Point: 123-125 °C[4]

e Molecular Formula: C10HoNOe[5]

» Molecular Weight: 239.18 g/mol [5]

Spectroscopic Data:

e 1H NMR (400 MHz, CDCIs): Spectral data is available in public databases such as
ChemicalBook.[6]

« Infrared (IR) Spectroscopy: IR spectra are available from sources like the NIST WebBook
and ChemicalBook.[7][8][9]

e Mass Spectrometry (MS): Electron ionization mass spectra can be found in the NIST
WebBook.[10]

Safety Precautions

It is crucial to handle all chemicals with care, using appropriate personal protective equipment
(PPE), and working in a well-ventilated fume hood.
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 5-nitroisophthalic acid: This compound can cause irritation to the eyes, respiratory system,
and skin.[11] It is important to wear chemical-resistant gloves, safety goggles, and protective
clothing. If there is a risk of dust formation, a dust mask or respirator should be used.[11]
Store in a cool, dry, and well-ventilated area away from incompatible materials like strong
oxidizing agents and bases.[11]

o Concentrated Sulfuric Acid: Highly corrosive and can cause severe burns. Handle with
extreme care, always adding acid to other liquids slowly, never the other way around.

¢ Methanol: Flammable and toxic. Avoid inhalation and contact with skin.

e Dichloromethane: A volatile and potentially carcinogenic solvent. Handle only in a fume
hood.

Always consult the Safety Data Sheet (SDS) for each chemical before starting any
experimental work.[12]

Experimental Workflow
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Synthesis of Dimethyl 5-nitroisophthalate

1. Reaction Setup
- Add 5-nitroisophthalic acid and methanol to flask

l

2. Dissolution
- Stir under N2 at room temperature

l

3. Catalyst Addition
- Slowly add concentrated H2SO4

4. Reaction
- Heat to reflux for ~3 hours

Reaction Complete

6. Work-up
- Cool to room temperature
- Crystallization

:

7. Purification
- Filter the solid
- Wash with deionized water

5. Monitoring
- TLC (DCM:MeOH 10:1)

8. Drying

- Obtain final product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Dimethyl 5-nitroisophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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